Cas no 6306-54-3 ((2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid)
6306-54-3 structure
Product Name:(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid
CAS No:6306-54-3
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD00191000
CID:46614
PubChem ID:229337
Update Time:2025-04-18
(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Phthalimido-3-methylbutanoic acid
- 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoic acid
- Phthaloyl-L-Valine
- (2S)-2-(1,3-dioxoisoindol-2-yl)-3-methylbutanoic acid
- PHT-VAL-OH
- 2-phthalimidyl-3-methyl butyric acid
- N-phthalimide l-valine
- PhtN-L-Val-OH
- (2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid
- NCIStruc2_000483
- BS-29044
- NCGC00013342-02
- AM82381
- (S)-N-Phthaloylvaline
- NCIStruc1_000534
- CS-0197344
- MFCD00191000
- AKOS015969558
- N,N-PHTHALOYL-L-VALINE
- EN300-7056745
- SCHEMBL542855
- NCGC00013342
- (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid
- (S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylbutanoic acid
- (S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylbutanoicacid
- Pht-Val-OH, AldrichCPR
- NCI27515
- CHEMBL1741470
- NSC-27515
- NSC22912
- NCGC00096459-01
- NSC-22912
- CCG-38006
- 6306-54-3
- [(2S)-1-Methoxy-3-methyl-1-oxobutan-2-yl]azanium;chloride
-
- MDL: MFCD00191000
- Inchi: 1S/C13H13NO4/c1-7(2)10(13(17)18)14-11(15)8-5-3-4-6-9(8)12(14)16/h3-7,10H,1-2H3,(H,17,18)/t10-/m0/s1
- InChI Key: UUIPGCXIZVZSEC-JTQLQIEISA-N
- SMILES: O=C1C2C=CC=CC=2C(N1[C@H](C(=O)O)C(C)C)=O
Computed Properties
- Exact Mass: 247.08400
- Monoisotopic Mass: 247.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 74.7A^2
Experimental Properties
- Density: 1.353
- Boiling Point: 416.5°C at 760 mmHg
- Flash Point: 205.7°C
- Refractive Index: 1.597
- PSA: 74.68000
- LogP: 1.32970
(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149154-100g |
(S)-2-(1,3-dioxoisoindolin-2-yl)-3-methylbutanoic acid |
6306-54-3 | 95%+ | 100g |
$299 | 2021-08-05 | |
| TRC | P840133-250mg |
Pht-Val-OH |
6306-54-3 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P840133-500mg |
Pht-Val-OH |
6306-54-3 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P840133-2.5g |
Pht-Val-OH |
6306-54-3 | 2.5g |
$ 115.00 | 2022-06-03 | ||
| Chemenu | CM149154-100g |
(S)-2-(1,3-dioxoisoindolin-2-yl)-3-methylbutanoic acid |
6306-54-3 | 95%+ | 100g |
$299 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P916016-50g |
PHT-VAL-OH |
6306-54-3 | 95% | 50g |
¥774.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P916016-250g |
PHT-VAL-OH |
6306-54-3 | 95% | 250g |
¥2,520.00 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P37740-100g |
(S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylbutanoic acid |
6306-54-3 | 100g |
¥2600.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P37740-50g |
(S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylbutanoic acid |
6306-54-3 | 50g |
¥1320.0 | 2021-09-08 | ||
| abcr | AB313798-1 g |
Pht-Val-OH, 95%; . |
6306-54-3 | 95% | 1 g |
€60.70 | 2023-07-19 |
(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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